2-(2-Methoxy-5-methylphenyl)phenol
Overview
Description
2-(2-Methoxy-5-methylphenyl)phenol, also known as Phenol, 2-methoxy-5-methyl-, m-Cresol, 6-methoxy-, Isocreosol, or 5-Methylguaiacol, is a chemical compound with the molecular formula C8H10O2 . It has a molecular weight of 138.1638 .
Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the nature of chemical bonds .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a melting point of 34 °C and a boiling point of 117 °C/20 mmHg . Its refractive index is 1.53 .Scientific Research Applications
Anticancer Activity
Research has demonstrated the potential of related Schiff base compounds synthesized from derivatives similar to 2-(2-Methoxy-5-methylphenyl)phenol for anticancer activity. One such study investigated a compound for its ability to inhibit T47D breast cancer cells, showing weak activity, which suggests potential pathways for developing therapeutic agents after further optimization and testing (Sukria et al., 2020).
Radical Scavenging and Therapeutic Agent Potential
Another study focused on Schiff bases, closely related to this compound, explored their prototropy, solvent, substituent, and temperature dependence. The findings indicated potential uses of such compounds as therapeutic agents or ingredients in medicinal and food industries due to their radical scavenging properties (Kaştaş et al., 2017).
Material Synthesis and Chemical Properties
Further research into molecular structures related to this compound, such as those involving Schiff bases reduction route, highlights the compound's importance as a starting material for synthesizing azo dyes and dithiocarbamate. These applications point to its utility in creating materials with specific desired properties (Ajibade & Andrew, 2021).
Antibacterial Agents
The structure-directing effects of ligands closely related to this compound have been explored in the synthesis of compounds with antibacterial activities. This research underscores the potential for developing new antibacterial agents leveraging the unique properties of such compounds (Zhou et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-(2-methoxy-5-methylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O2/c1-10-7-8-14(16-2)12(9-10)11-5-3-4-6-13(11)15/h3-9,15H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZZKKKQIPWXFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)C2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70609882 |
Source
|
| Record name | 2'-Methoxy-5'-methyl[1,1'-biphenyl]-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70609882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1255636-61-3 |
Source
|
| Record name | 2'-Methoxy-5'-methyl[1,1'-biphenyl]-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70609882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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